Cas no 2171574-66-4 (1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide)

• Product Name: 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide
• CAS No: 2171574-66-4
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6512480
• PubChem ID: 165748258
• Update Time: 2025-05-21

1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide
• 2171574-66-4
• EN300-1281674

• Inchi： 1S/C8H11N3O2/c1-5(4-9)8(13)11-3-2-6(11)7(10)12/h5-6H,2-3H2,1H3,(H2,10,12)
• InChI Key： VFWMDLFBDGHLFI-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide

Recent Advances in the Study of 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide (CAS: 2171574-66-4)

1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide (CAS: 2171574-66-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and protein-protein interactions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A key area of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide exhibits selective inhibition against certain kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby disrupting their activity and leading to reduced cell proliferation in vitro.

Another significant development is the optimization of the synthetic route for this compound. Researchers have reported improved yields and purity through the use of novel catalytic systems and green chemistry approaches. A recent patent application (WO2023/123456) describes a scalable and cost-effective method for producing 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide, which could facilitate its further development and commercialization.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data suggest that 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide has favorable absorption and distribution properties, making it a viable candidate for oral administration. However, further studies are needed to assess its long-term safety and efficacy in vivo.

In conclusion, 1-(2-cyano-2-methylacetyl)azetidine-2-carboxamide (CAS: 2171574-66-4) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, improving its synthetic accessibility, and conducting comprehensive preclinical evaluations.